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Compound of Interest

Compound Name: VLX600

Cat. No.: B1657323

This guide provides essential safety and logistical information for the proper disposal and
handling of the chemical compound VLX600 in a laboratory setting. Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

|. Safety and Handling Precautions

VLX600 is a chemical compound that requires careful handling due to its potential hazards. It is
harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].

A. Personal Protective Equipment (PPE): Before handling VLX600, ensure the following
personal protective equipment is worn:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing to prevent skin contact.

Respiratory Protection: A suitable respirator should be used, especially in areas with
inadequate ventilation.

B. Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
dust or aerosols[1].
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e An accessible safety shower and eye wash station should be readily available in the
immediate work area[1].

C. General Handling Practices:

Avoid contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke in areas where VLX600 is handled or stored[1].

Wash hands thoroughly after handling the compound[1].

Avoid the formation of dust and aerosols during handling[1].

Il. Storage Procedures

Proper storage of VLX600 is essential to maintain its stability and prevent accidental exposure.

Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated area[1].

Temperature: Store the compound as a powder at -20°C or in a solvent at -80°C[1].

Incompatible Materials: Store away from strong acids/alkalis and strong oxidizing/reducing
agents[1].

Avoid: Keep away from direct sunlight and sources of ignition[1].

lll. VLX600 Properties

The following table summarizes the known physical and chemical properties of VLX600.
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Property Value

Molecular Formula C17H15N7
Molecular Weight 317.35
Appearance Solid

Solubility No data available
Odor No data available
Melting/Freezing Point No data available
Boiling Point/Range No data available
Flash Point No data available

Source: DC Chemicals Safety Data Sheet[1]

IV. Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately.
A. Spill Response:

o Evacuate: Clear the area of all personnel.

e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent the spill from spreading and keep it away from drains, water courses,
or the soil[1].

o Clean-up: Carefully collect the spilled material. For final clean-up, use an appropriate method
to avoid dust generation.

» Disposal: Place all contaminated materials into a sealed container for disposal as hazardous
waste.

B. First Aid Measures:
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 If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth with water[1].

» Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Continue to rinse
for at least 15 minutes. Seek medical attention.

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water. Seek medical attention if irritation develops.

« Inhalation: Move the exposed person to fresh air. If not breathing, provide artificial
respiration. Seek medical attention.

V. Disposal Procedures

Proper disposal of VLX600 and its containers is crucial to prevent environmental
contamination.

Step 1: Waste Identification and Segregation

» All waste containing VLX600, including unused product, contaminated lab supplies (e.g.,
pipette tips, gloves), and spill clean-up materials, must be classified as hazardous waste.

o Segregate VLX600 waste from other laboratory waste streams.
Step 2: Waste Collection and Storage

o Collect all VLX600 waste in a designated, properly labeled, and sealed container. The
container should be compatible with the chemical.

» Store the waste container in a secure, well-ventilated area, away from incompatible
materials.

Step 3: Final Disposal
o Dispose of the contents and the container at an approved waste disposal plant[1].

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Do not dispose of VLX600 down the drain or in the regular trash.
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VI. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of VLX600.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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